Cas no 1806949-87-0 (2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-carbonyl chloride
• CAS No: 1806949-87-0
• MF: C₈H₅ClF₂INO
• MW: 331.485680341721
• CID: 4891847
• Update Time: 2025-08-04

2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-carbonyl chloride

• Inchi： 1S/C8H5ClF2INO/c1-3-4(7(9)14)2-13-6(5(3)12)8(10)11/h2,8H,1H3
• InChI Key： CCMRZOBLUFZVIR-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C(=O)Cl)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-carbonyl chloride

2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-carbonyl chloride

The compound 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-carbonyl chloride (CAS No. 1806949-87-0) is a highly specialized chemical entity with significant potential in various fields of chemistry, particularly in organic synthesis and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodine atom, a methyl group, and a carbonyl chloride moiety. The combination of these functional groups makes it a versatile building block for the construction of complex molecules and functional materials.

Recent advancements in synthetic chemistry have highlighted the importance of such multifunctional compounds in the development of novel pharmaceuticals, agrochemicals, and advanced materials. The difluoromethyl group introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Similarly, the presence of an iodo group provides opportunities for nucleophilic substitution reactions, making this compound a valuable intermediate in cross-coupling reactions such as the Suzuki-Miyaura coupling. The methyl substituent adds steric bulk, which can be exploited to control regioselectivity in various transformations.

The carbonyl chloride moiety is particularly reactive and can participate in a wide range of reactions, including nucleophilic acyl substitutions and amidations. This functionality makes the compound highly suitable for the synthesis of amides, esters, and other derivatives. Recent studies have demonstrated that such compounds can serve as precursors for bioactive molecules with potential applications in cancer therapy and infectious disease treatment.

From a materials science perspective, the combination of electron-withdrawing groups (such as the difluoromethyl and iodo substituents) with electron-donating groups (like the methyl group) creates a molecule with unique electronic properties. These properties make it an attractive candidate for use in organic electronics, where tailored electronic characteristics are essential for applications such as light-emitting diodes (LEDs) and photovoltaic devices.

Moreover, the synthesis of 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-carbonyl chloride involves advanced methodologies that showcase the capabilities of modern organic chemistry. Techniques such as directed metallation, iodination, and selective oxidation are employed to achieve high yields and excellent stereochemical control. These methods not only highlight the synthetic prowess required to prepare such compounds but also underscore their value as research tools in understanding fundamental chemical reactions.

In terms of applications, this compound has shown promise in catalytic processes where its ability to act as both an electrophilic and nucleophilic partner is exploited. For instance, it has been used in enantioselective organocatalysis to construct chiral centers with high enantioselectivity. Additionally, its reactivity towards various nucleophiles makes it a valuable reagent in peptide synthesis and other biomolecule constructions.

The study of 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-carbonyl chloride has also contributed to our understanding of heterocyclic chemistry. Pyridine derivatives are known for their aromatic stability and ability to participate in diverse chemical transformations. The substitution pattern on this pyridine ring—specifically the positions of the difluoromethyl, iodo, methyl, and carbonyl chloride groups—plays a critical role in determining its reactivity and selectivity in various reactions.

Furthermore, recent computational studies have provided insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the electron-withdrawing effects of the difluoromethyl group significantly influence the electrophilicity of the carbonyl chloride moiety. This understanding has been instrumental in designing more efficient synthetic routes and predicting reaction outcomes.

In conclusion, 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-carbonyl chloride (CAS No. 1806949-87-0) is a multifaceted compound with immense potential across various chemical disciplines. Its unique structure enables it to serve as a versatile building block for synthesizing complex molecules and functional materials. With ongoing research uncovering new applications and synthetic strategies, this compound continues to be an area of active investigation in contemporary chemistry.